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Compound of Interest

Compound Name: 2-lodobenzoyl chloride
CAS No.: 609-67-6
Cat. No.: B1630473
Get Quote
Introduction

2-lodobenzoyl chloride is a highly reactive acyl halide that serves as a pivotal building block
in modern organic synthesis. Characterized by an iodine atom at the ortho-position to the acyl
chloride group, its unique steric and electronic properties make it a valuable reagent for
introducing the 2-iodobenzoyl moiety into complex molecules. This guide provides an in-depth
analysis of its chemical identity, physicochemical properties, a validated synthesis protocol, key
applications, and critical safety information for researchers and professionals in drug
development and chemical sciences. Its utility spans from the creation of heterocyclic systems
to its sophisticated use as a removable directing group in stereoselective synthesis.

Core Chemical Identity

The fundamental properties of 2-lodobenzoyl chloride are summarized below, providing the
essential data for its identification and use in a laboratory setting.
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Identifier Value Reference
IUPAC Name 2-iodobenzoyl chloride [1112]
Molecular Formula C7H4CIIO [11[2][3]
Molecular Weight 266.46 g/mol [11[3114]
CAS Number 609-67-6 [1][3]
EC Number 210-196-1 [1]
SMILES C1=CC=C(C(=C1)C(=0O)CI)I [1][2]
MVIVDSWUOGNODP-
InChlKey [11[2][4]
UHFFFAOYSA-N
o-lodobenzoyl chloride,
Synonyms [11[31[5]

Benzoyl chloride, 2-iodo-

Physicochemical Properties

The physical and chemical characteristics of 2-lodobenzoyl chloride dictate its handling,

storage, and reaction conditions. It is a moisture-sensitive, low-melting solid that reacts with

water and other nucleophiles.

Property Value Reference
White to light yellow crystalline
Appearance ) [1112][3]
solid or powder
Melting Point 27 - 32 °C (80.6 - 89.6 °F) [11[3][41[6]
- _ 105 - 106 °C (221 - 222.8 °F)
Boiling Point [3][4][6]
at 1 mmHg
Density 1.932 g/cm3 [31[7]
- Soluble in toluene, ether, and
Solubility ) 315171
benzene. Reacts with water.
Sensitivity Moisture and light sensitive [31[7]
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The high reactivity of the acyl chloride group makes it an excellent electrophile for reactions
with alcohols, amines, and other nucleophiles. However, this reactivity also necessitates careful
handling under inert and anhydrous conditions to prevent hydrolysis back to the parent
carboxylic acid.

Synthesis and Mechanism
Synthetic Pathway

The most common and straightforward laboratory synthesis of 2-lodobenzoyl chloride
involves the treatment of 2-lodobenzoic acid with an excess of a chlorinating agent, typically
thionyl chloride (SOCI2)[3][7]. The reaction is generally performed at reflux, and the product is
isolated after the removal of excess thionyl chloride and byproducts (HCI and SO2) by vacuum
distillation or concentration[3][7].

Causality of Reagent Choice

Thionyl chloride is the preferred reagent for this conversion for several key reasons:
o High Reactivity: It readily converts carboxylic acids to acyl chlorides.

e Gaseous Byproducts: The reaction byproducts, sulfur dioxide (SOz) and hydrogen chloride
(HCI), are gases. This allows them to be easily removed from the reaction mixture, driving
the equilibrium towards the product according to Le Chéatelier's principle.

e Solvent and Reagent: Excess thionyl chloride can serve as both a reagent and a solvent. Its
relatively low boiling point (76 °C) facilitates its removal under vacuum post-reaction.

Visualization of Synthesis Workflow

The following diagram illustrates the standard workflow for the preparation of 2-lodobenzoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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